Cas no 923172-42-3 (N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl-1,1'-biphenyl-4-carboxamide)

• Product Name: N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl-1,1'-biphenyl-4-carboxamide
• CAS No: 923172-42-3
• MF: C₂₂H₁₉N₃O₃S₂
• MW: 437.534562349319
• CID: 6494788
• Update Time: 2025-07-08

N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl-1,1'-biphenyl-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl-1,1'-biphenyl-4-carboxamide
• [1,1'-Biphenyl]-4-carboxamide, N-[6-[(dimethylamino)sulfonyl]-2-benzothiazolyl]-

• Inchi： 1S/C22H19N3O3S2/c1-25(2)30(27,28)18-12-13-19-20(14-18)29-22(23-19)24-21(26)17-10-8-16(9-11-17)15-6-4-3-5-7-15/h3-14H,1-2H3,(H,23,24,26)
• InChI Key： XNLBCROWHGLPPL-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=CC=C(C(NC2=NC3=CC=C(S(N(C)C)(=O)=O)C=C3S2)=O)C=C1

Experimental Properties

• Density: 1.384±0.06 g/cm3(Predicted)
• pka: 8.05±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl-1,1'-biphenyl-4-carboxamide

Comprehensive Overview of N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl-1,1'-biphenyl-4-carboxamide (CAS No. 923172-42-3)

N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl-1,1'-biphenyl-4-carboxamide (CAS No. 923172-42-3) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a benzothiazole core with a biphenyl carboxamide moiety, making it a subject of interest for drug discovery and material science applications. Its dimethylsulfamoyl group further enhances its reactivity and binding properties, which are critical for targeted biological interactions.

The compound's CAS number 923172-42-3 serves as a unique identifier in chemical databases, ensuring precise tracking in research and industrial applications. Researchers often search for "N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl-1,1'-biphenyl-4-carboxamide synthesis" or "923172-42-3 applications" to explore its utility in developing novel therapeutics. Recent trends highlight its relevance in kinase inhibition studies and cancer research, aligning with the growing demand for precision medicine solutions.

From a chemical perspective, N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl-1,1'-biphenyl-4-carboxamide exhibits moderate solubility in polar organic solvents, which facilitates its use in laboratory settings. Its stability under ambient conditions makes it suitable for long-term storage, a feature highly valued in pharmaceutical R&D. The compound's molecular weight and logP value are frequently analyzed to predict its pharmacokinetic behavior, addressing common queries like "923172-42-3 solubility" and "bioavailability of benzothiazole derivatives."

In the context of drug development, this compound has shown promise as a scaffold for designing small-molecule inhibitors. Its biphenyl carboxamide segment is particularly noteworthy for mimicking peptide bonds, enabling interactions with protein targets. This property has spurred investigations into its potential for treating inflammatory diseases and neurodegenerative disorders, topics that dominate current biomedical literature. Searches for "benzothiazole-based therapeutics" often lead to discussions about CAS 923172-42-3 and its analogs.

The commercial availability of N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl-1,1'-biphenyl-4-carboxamide through specialty chemical suppliers has expanded its accessibility to researchers worldwide. Quality control protocols emphasize HPLC purity and NMR verification, addressing concerns raised in queries such as "923172-42-3 supplier specifications." Additionally, its patent landscape reveals ongoing intellectual property developments, particularly in kinase-targeted therapies, reflecting its industrial significance.

Environmental and safety profiles of CAS 923172-42-3 are rigorously documented, with studies confirming its compliance with standard laboratory handling practices. Unlike high-risk compounds, it falls within safer chemical categories, alleviating concerns flagged by searches like "benzothiazole derivative toxicity." This aspect is crucial for academic and industrial users prioritizing green chemistry principles.

Future research directions for N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl-1,1'-biphenyl-4-carboxamide may explore its structure-activity relationships through computational modeling, a hot topic in AI-driven drug discovery. The compound's modular structure also invites explorations in material science, particularly for organic electronics, responding to growing interest in "functionalized benzothiazoles for optoelectronics."

In summary, 923172-42-3 represents a versatile chemical entity bridging multiple scientific disciplines. Its dual applicability in life sciences and advanced materials ensures sustained relevance, while its well-characterized properties support reproducible research—addressing key demands in modern scientific inquiries about "multifunctional heterocyclic compounds."